3α-Hydroxycostunolide
3α-Hydroxycostunolide
Brand Name:
Vulcanchem
CAS No.:
18045-83-5
VCID:
VC0097996
InChI:
InChI=1S/C15H20O3/c1-9-4-6-12-11(3)15(17)18-14(12)8-10(2)13(16)7-5-9/h5,8,12-14,16H,3-4,6-7H2,1-2H3/b9-5-,10-8+
SMILES:
CC1=CCC(C(=CC2C(CC1)C(=C)C(=O)O2)C)O
Molecular Formula:
C15H20O3
Molecular Weight:
248.32 g/mol
3α-Hydroxycostunolide
CAS No.: 18045-83-5
Impurities
VCID: VC0097996
Molecular Formula: C15H20O3
Molecular Weight: 248.32 g/mol
| CAS No. | 18045-83-5 |
|---|---|
| Product Name | 3α-Hydroxycostunolide |
| Molecular Formula | C15H20O3 |
| Molecular Weight | 248.32 g/mol |
| IUPAC Name | (6Z,10E)-9-hydroxy-6,10-dimethyl-3-methylidene-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-2-one |
| Standard InChI | InChI=1S/C15H20O3/c1-9-4-6-12-11(3)15(17)18-14(12)8-10(2)13(16)7-5-9/h5,8,12-14,16H,3-4,6-7H2,1-2H3/b9-5-,10-8+ |
| Standard InChIKey | XQVSREKNQZKAKU-APQBBXBWSA-N |
| Isomeric SMILES | C/C/1=C/CC(/C(=C/C2C(CC1)C(=C)C(=O)O2)/C)O |
| SMILES | CC1=CCC(C(=CC2C(CC1)C(=C)C(=O)O2)C)O |
| Canonical SMILES | CC1=CCC(C(=CC2C(CC1)C(=C)C(=O)O2)C)O |
| PubChem Compound | 5382248 |
| Last Modified | Nov 11 2021 |
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